Isoindoles and derivatives
Isoindoles are a class of organic compounds characterized by the isoindole ring structure, which consists of a five-membered heterocyclic system containing one nitrogen atom. These compounds exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties, making them attractive targets for pharmaceutical development. Isoindoles can be found in natural sources such as plants and microorganisms.
Structurally, isoindoles and their derivatives can vary significantly through functional groups modification, including hydroxyl, amino, carboxylic acid, and halogen substitutions. These modifications enable the fine-tuning of physical and chemical properties, thereby enhancing their potential applications in various fields. In addition to their therapeutic applications, isoindoles also play a crucial role in organic synthesis due to their facile transformation into other valuable functional groups.
Overall, the study and application of isoindoles and their derivatives continue to be an active area of research, driving advancements in drug discovery and synthetic chemistry.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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1H-Benz[4,5]indeno[2,1-d]isoindole-1,13(2H)-dione,3,3a,4,6a,6b,8a,9,10,11,12,12a,12b-dodecahydro-3-hydroxy-3-[(4-hydroxyphenyl)methyl]-4,5,6a,7,8a,10-hexamethyl-,(3R,3aR,4S,6aR,6bS,8aR,10S,12aS,12bS,13aR)- (9CI) | 163597-03-3 | C32H41NO4 |
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Phenochalasin B | 207679-46-7 | C29H35NO8 |
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Periconiasin E; Δ14,23-Isomer | 1807613-40-6 | C22H33NO3 |
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Aspergillin PZ | 483305-08-4 | C24H35NO4 |
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Phomopsichalasin | 923953-10-0 | C32H41NO4 |
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2-(4,7-dihydro-2H-4,7-methanoisoindol-2-yl)ethanol | 78593-81-4 | C11H13NO |
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CYTOCHALASINL | 79637-87-9 | C32H37NO7 |
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4,7-dihydro-4,7-Ethano-2H-isoindole | 118824-61-6 | C10H11N |
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Aspochalasin C; 17,18-Dideoxy, 17,18-epoxide | 200558-99-2 | C24H33NO3 |
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Periconiasin J | 2075760-58-4 | C22H31NO2 |
Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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